2-Chloro-6-fluoro-3-methyl-benzoic acid ethyl ester
Overview
Description
Synthesis Analysis
Esters are usually prepared from carboxylic acids . Carboxylic acids can be converted directly into esters by an S N 2 reaction of a carboxylate ion with a primary alkyl halide or by Fischer esterification of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst . Additionally, acid chlorides can be converted into esters by treatment with an alcohol in the presence of base .Chemical Reactions Analysis
Esters undergo various chemical reactions. They are prepared from the condensation reaction between a carboxylic acid and alcohol with concentrated H2SO4 as a catalyst . This is also called esterification . Esters can also be hydrolyzed to reform the carboxylic acid and alcohol by either dilute acid or dilute alkali and heat .Scientific Research Applications
Organic Synthesis
“Ethyl 2-chloro-6-fluoro-3-methylbenzoate” is a chemical compound that can be used in organic synthesis . It’s a versatile intermediate that can be used to synthesize a variety of other compounds .
Agrochemical Industry
This compound can be used as a key structural motif in active agrochemical ingredients . Trifluoromethylpyridines, which can be synthesized from this compound, are used in the protection of crops from pests .
Pharmaceutical Industry
The compound also finds applications in the pharmaceutical industry . Trifluoromethylpyridines, derived from this compound, are used in several pharmaceutical products .
Veterinary Medicine
In addition to human medicine, this compound is also used in veterinary medicine . Trifluoromethylpyridines, derived from this compound, are used in several veterinary products .
Chemical Analysis
“Ethyl 2-chloro-6-fluoro-3-methylbenzoate” can be used as a derivatization agent in gas chromatography and mass spectrometry (GC–MS) methods . This allows for the analysis of various compounds in complex mixtures .
Material Science
The unique physicochemical properties of this compound make it useful in the field of material science . It can be used in the development of novel materials with desired properties .
properties
IUPAC Name |
ethyl 2-chloro-6-fluoro-3-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFO2/c1-3-14-10(13)8-7(12)5-4-6(2)9(8)11/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWWNNKLRERBGMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1Cl)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501273982 |
Source
|
| Record name | Ethyl 2-chloro-6-fluoro-3-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501273982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
773135-50-5 |
Source
|
| Record name | Ethyl 2-chloro-6-fluoro-3-methylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=773135-50-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-chloro-6-fluoro-3-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501273982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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